Cas no 247564-72-3 ((2,4,5-trifluorophenyl)boronic acid)

• Product Name: (2,4,5-trifluorophenyl)boronic acid
• CAS No: 247564-72-3
• MF: C₆H₄BF₃O₂
• MW: 175.900972366333
• MDL: MFCD01863165
• CID: 67204
• PubChem ID: 2783133
• Update Time: 2025-06-08

(2,4,5-trifluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorophenylboronic acid
• 2,4,5-Trifluorobenzeneboronic acid
• (2,4,5-trifluorophenyl)boronic acid
• 2.4.5-TRIFLUOROPHENYLBORONIC ACID
• 2,3-DIHYDRO-2-OXOBENZO[D]OXAZOLE-5-CARBONYL CHLORIDE
• BORONIC ACID, B-(2,4,5-TRIFLUOROPHENYL)-
• Boronic acid, (2,4,5-trifluorophenyl)-
• 2,4,5-Trifluorophenylboronicacid
• PubChem1787
• KCHHKNCSISEAAE-UHFFFAOYSA-N
• SBB071082
• VB10400
• LS10962
• AB10303
• PB42383
• A5070
• MFCD01863165
• CS-0007601
• A16035
• FT-0644115
• AKOS005256560
• Z1021291372
• SY009073
• BB 0260506
• 247564-72-3
• AC-5389
• EN300-117468
• SCHEMBL581257
• AMY13315
• J-506898
• DTXSID20382451
• AS-55766
• DB-010305

• MDL： MFCD01863165
• Inchi： 1S/C6H4BF3O2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,11-12H
• InChI Key： KCHHKNCSISEAAE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1B(O)O)F)F

Computed Properties

• Exact Mass: 176.02600
• Monoisotopic Mass: 176.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White powder
• Density: 1.44
• Melting Point: 100 °C (lit.)
• Boiling Point: 257℃ at 760 mmHg
• Flash Point: 109.2℃
• Refractive Index: 1.465
• PSA: 40.46000
• LogP: -0.21630
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2,4,5-trifluorophenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (20%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on (2,4,5-trifluorophenyl)boronic acid

Introduction to (2,4,5-trifluorophenyl)boronic Acid (CAS No. 247564-72-3)

(2,4,5-trifluorophenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. This compound, identified by the chemical abstracts service number CAS No. 247564-72-3, features a phenyl ring substituted with three fluorine atoms at the 2, 4, and 5 positions. Such a substitution pattern imparts distinct electronic and steric characteristics, making it a valuable intermediate in various synthetic applications.

The< strong> boronic acid functional group attached to the trifluorophenyl ring enhances the compound's reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. This reaction is widely employed in the construction of complex molecular architectures, including those found in active pharmaceutical ingredients (APIs). The presence of fluorine atoms not only influences the electronic distribution within the molecule but also impacts its metabolic stability and bioavailability, making it a critical consideration in drug design.

Recent advancements in medicinal chemistry have highlighted the potential of< strong> (2,4,5-trifluorophenyl)boronic acid as a building block for novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, where the trifluorophenyl moiety contributes to enhanced binding affinity and selectivity. The< strong> trifluorophenyl group is particularly interesting because it can modulate both hydrophobicity and electronic properties, allowing for fine-tuning of pharmacokinetic profiles.

In materials science, this compound has been explored for its role in the development of advanced polymers and liquid crystals. The electron-withdrawing nature of fluorine atoms can lead to materials with improved thermal stability and optical properties. Researchers are investigating its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where such modifications can enhance device performance and durability.

The synthesis of< strong> (2,4,5-trifluorophenyl)boronic acid typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common methodologies include halogenation of biphenyl derivatives followed by lithiation and borylation. The use of palladium-catalyzed cross-coupling reactions often serves as a key step in introducing the boronic acid functionality. Recent innovations in catalytic systems have improved the efficiency and sustainability of these synthetic routes, reducing waste and energy consumption.

The pharmacological significance of< strong> (2,4,5-trifluorophenyl)boronic acid extends beyond its role as an intermediate. Preclinical studies have indicated that derivatives of this compound exhibit promising activity against various diseases, including cancer and inflammatory disorders. The ability to fine-tune molecular properties through fluorine substitution allows for the development of drugs with tailored mechanisms of action. For example, researchers are exploring its potential as a modulator of epigenetic enzymes, where the trifluorophenyl group can influence enzyme-substrate interactions.

In conclusion, (2,4,5-trifluorophenyl)boronic acid (CAS No. 247564-72-3) represents a versatile and highly functional compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is set to grow further.